Cas no 1787545-16-7 (N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide)

• Product Name: N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide
• CAS No: 1787545-16-7
• MF: C₁₆H₁₃F₂NO₂
• MW: 289.27673125267
• CID: 5467791
• Update Time: 2025-10-12

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide
• N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-3,4-difluorobenzamide

• Inchi： 1S/C16H13F2NO2/c17-13-6-5-10(7-14(13)18)16(20)19-8-11-9-21-15-4-2-1-3-12(11)15/h1-7,11H,8-9H2,(H,19,20)
• InChI Key： GVUMTLZXROMCFF-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(NCC1COC2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 289.09143498 g/mol
• Monoisotopic Mass: 289.09143498 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3
• Molecular Weight: 289.28

Additional information on N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide

Research Briefing on N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide (CAS: 1787545-16-7)

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide (CAS: 1787545-16-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzofuran and difluorobenzamide structural motifs, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

The synthesis of N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide involves a multi-step process that ensures high yield and purity. Key steps include the functionalization of the benzofuran core and the subsequent coupling with 3,4-difluorobenzamide. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, which is crucial for further preclinical and clinical development.

Pharmacological evaluations of N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide have revealed its potent activity as an inhibitor of specific kinase enzymes implicated in inflammatory and oncogenic pathways. In vitro studies demonstrate its high binding affinity and selectivity, with IC50 values in the nanomolar range. Furthermore, in vivo models have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. These findings suggest that the compound could be a viable candidate for the treatment of diseases such as rheumatoid arthritis and certain cancers.

Recent research has also explored the mechanistic underpinnings of N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide's biological activity. Structural biology studies, including X-ray crystallography, have elucidated its binding mode within the active sites of target enzymes, providing insights for further structure-activity relationship (SAR) optimization. Computational modeling and molecular dynamics simulations have complemented these studies, offering a deeper understanding of the compound's interaction with biological macromolecules.

Despite these promising results, challenges remain in the development of N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide. Issues such as potential off-target effects and long-term toxicity need to be addressed through comprehensive preclinical studies. Additionally, the compound's formulation and delivery strategies are under investigation to enhance its therapeutic efficacy and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-3,4-difluorobenzamide represents a promising avenue for drug discovery and development. Its unique chemical structure, combined with its potent biological activity, positions it as a valuable tool for probing disease mechanisms and a potential therapeutic agent. Ongoing research will be critical in overcoming current limitations and unlocking its full clinical potential.